4-fluoro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide

• IUPAC Name: N-[(E)-1-[3-[(4-fluorobenzoyl)amino]phenyl]ethylideneamino]-2-hydroxynaphthalene-1-carboxamide
• InChI: InChI=1S/C26H20FN3O3/c1-16(29-30-26(33)24-22-8-3-2-5-17(22)11-14-23(24)31)19-6-4-7-21(15-19)28-25(32)18-9-12-20(27)13-10-18/h2-15,31H,1H3,(H,28,32)(H,30,33)/b29-16+
• InChI Key: PKNPCRJYFRNXLH-MUFRIFMGSA-N
• Canonical SMILES: CC(=NNC(=O)C1=C(C=CC2=CC=CC=C21)O)C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)F
• Isomeric SMILES: C/C(=N\NC(=O)C1=C(C=CC2=CC=CC=C21)O)/C3=CC(=CC=C3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C26H20FN3O3
• Molecular Weight: 441.5 g/mol

Description

4-fluoro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is also known as JWH-018 or AM-678 and belongs to the family of synthetic cannabinoids.

Mechanism of Action

The mechanism of action of 4-fluoro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide involves the binding of the compound to the cannabinoid receptors in the brain. This binding leads to the activation of the receptors and the subsequent modulation of various physiological processes. The exact mechanism of action of this compound is still under investigation, and further research is needed to fully understand its pharmacological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide have been studied extensively in various in vitro and in vivo models. This compound has been found to have analgesic, anxiolytic, and antidepressant effects in animal models. It has also been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and norepinephrine. However, further research is needed to fully understand the biochemical and physiological effects of this compound in humans.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide in lab experiments is its high potency and selectivity for the cannabinoid receptors. This makes it an ideal compound for studying the physiological and pharmacological effects of cannabinoid receptor activation. However, one of the limitations of using this compound is its potential toxicity and adverse effects. Therefore, proper safety measures should be taken when handling this compound in lab experiments.

Future Directions

There are several future directions for the study of 4-fluoro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide. One of the main directions is the further investigation of its potential therapeutic applications in humans. This compound has shown promising results in animal models, and further clinical trials are needed to evaluate its safety and efficacy in humans. Another direction is the study of its mechanism of action and the development of more selective and potent compounds that can be used for therapeutic purposes. Finally, the study of the adverse effects and toxicity of this compound is also an important future direction, as it will help to ensure the safety of its use in clinical settings.
Conclusion:
In conclusion, 4-fluoro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the pharmacological effects and potential therapeutic applications of this compound.

Scientific Research Applications

The scientific research application of 4-fluoro-N-{3-[N-(2-hydroxy-1-naphthoyl)ethanehydrazonoyl]phenyl}benzamide is mainly focused on its potential therapeutic applications. This compound has been found to bind to the cannabinoid receptors in the brain, which are involved in various physiological processes such as pain sensation, appetite, and mood regulation. Therefore, this compound has been studied for its potential use in the treatment of various medical conditions such as chronic pain, anxiety, and depression.